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Introduction
Leukotriene B4 (LTB4) is a potent inflammatory mediator derived from arachidonic acid via the

5-lipoxygenase pathway. It plays a crucial role in the pathogenesis of various inflammatory

diseases by stimulating leukocyte functions such as chemotaxis, aggregation, and adhesion.

14,15-dehydro Leukotriene B4 (14,15-DH-LTB4) is a related compound that acts as an LTB4

receptor antagonist. The accurate quantification of these eicosanoids is critical for research into

inflammatory processes and the development of novel therapeutics.

Enzyme-Linked Immunosorbent Assays (ELISAs) are a common method for the quantification

of LTB4 and its analogs in biological samples. These assays are typically designed as

competitive ELISAs, where the analyte in the sample competes with a labeled standard for

binding to a limited number of antibody sites. The concentration of the analyte is inversely

proportional to the signal generated.

This document provides detailed application notes on the specificity of ELISA kits relevant for

the detection of 14,15-dehydro LTB4, along with a comprehensive experimental protocol for a

competitive ELISA.
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As of the latest review, dedicated ELISA kits specifically for the quantification of 14,15-dehydro
Leukotriene B4 are not widely available. Therefore, researchers often rely on LTB4 ELISA kits

and assess their cross-reactivity with 14,15-DH-LTB4 and other related eicosanoids. The

specificity of an LTB4 ELISA kit is a critical parameter, as it determines the accuracy of the

measurements in complex biological samples containing multiple structurally similar lipid

mediators.

The following table summarizes the cross-reactivity of a commercially available Leukotriene B4

ELISA kit with various eicosanoids. This data is essential for interpreting results and

understanding the potential for interference from other analytes.
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Compound Cross-Reactivity (%)

Leukotriene B4 (LTB4) 100

Leukotriene B5 390

20-hydroxy Leukotriene B4 36

12-epi-Leukotriene B4 6.8

20-carboxy Leukotriene B4 2.3

6-trans Leukotriene B4 0.13

6-trans-12-epi Leukotriene B4 0.09

Resolvin D2 0.06

Resolvin D1 0.05

Arachidonic Acid 0.05

Prostaglandin F2α 0.05

12(S)-HETE 0.04

Prostaglandin E2 0.04

Leukotriene D4 <0.02

5(S)-HETE <0.01

5(R)-HETE <0.01

15(R)-HETE <0.01

15(S)-HETE <0.01

5,6-DiHETE <0.01

Glutathione <0.01

Leukotriene A4 <0.01

Leukotriene C4 <0.01

Leukotriene E4 <0.01
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19(R)-hydroxy Prostaglandin B2 <0.01

Eicos
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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